Indigodisulfonate dipotassium salt
Indigodisulfonate dipotassium salt
Brand Name:
Vulcanchem
CAS No.:
13725-33-2
VCID:
VC20992208
InChI:
InChI=1S/C16H10N2O8S2.2K/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;;/h1-6,17,19H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
SMILES:
C1=CC2=C(C=C1S(=O)(=O)[O-])C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4)S(=O)(=O)[O-])O.[K+].[K+]
Molecular Formula:
C16H8K2N2O8S2
Molecular Weight:
498.6 g/mol
Indigodisulfonate dipotassium salt
CAS No.: 13725-33-2
Cat. No.: VC20992208
Molecular Formula: C16H8K2N2O8S2
Molecular Weight: 498.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13725-33-2 |
|---|---|
| Molecular Formula | C16H8K2N2O8S2 |
| Molecular Weight | 498.6 g/mol |
| IUPAC Name | dipotassium;2-(3-hydroxy-5-sulfonato-1H-indol-2-yl)-3-oxoindole-5-sulfonate |
| Standard InChI | InChI=1S/C16H10N2O8S2.2K/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;;/h1-6,17,19H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2 |
| Standard InChI Key | PLXHLMUZUKUFAR-QDBORUFSSA-L |
| Isomeric SMILES | C1=CC2=C(C=C1S(=O)(=O)[O-])C(=O)/C(=C\3/C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)[O-])/N2.[K+].[K+] |
| SMILES | C1=CC2=C(C=C1S(=O)(=O)[O-])C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4)S(=O)(=O)[O-])O.[K+].[K+] |
| Canonical SMILES | C1=CC2=C(C=C1S(=O)(=O)[O-])C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)[O-])N2.[K+].[K+] |
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